Cas no 1214377-88-4 (Ethyl 3-bromo-6-methoxypicolinate)

• Product Name: Ethyl 3-bromo-6-methoxypicolinate
• CAS No: 1214377-88-4
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 1038662
• PubChem ID: 46311486
• Update Time: 2025-06-12

Ethyl 3-bromo-6-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-methoxypicolinate
• Ethyl 3-bromo-6-methoxypicolite
• ethyl 3-bromo-6-methoxypyridine-2-carboxylate
• DTXSID20673295
• CS-0338661
• 2-Pyridinecarboxylic acid, 3-bromo-6-methoxy-, ethyl ester
• SCHEMBL24550618
• 1214377-88-4
• Ethyl3-bromo-6-methoxypicolinate
• G67619

• MDL： MFCD14698343
• Inchi： 1S/C9H10BrNO3/c1-3-14-9(12)8-6(10)4-5-7(11-8)13-2/h4-5H,3H2,1-2H3
• InChI Key： LKJGHDGUALTUPC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(=O)OCC)OC

Computed Properties

• Exact Mass: 258.98400
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42000
• LogP: 2.02940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-bromo-6-methoxypicolinate

Ethyl 3-bromo-6-methoxypicolinate (CAS No. 1214377-88-4): An Overview and Recent Advances

Ethyl 3-bromo-6-methoxypicolinate (CAS No. 1214377-88-4) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique bromo and methoxy substituents on a picolinate scaffold, has garnered attention for its potential in the development of novel therapeutic agents and as a key intermediate in various synthetic pathways.

The chemical structure of Ethyl 3-bromo-6-methoxypicolinate consists of an ethyl ester group attached to a picolinic acid derivative, with a bromine atom at the 3-position and a methoxy group at the 6-position. This configuration imparts unique reactivity and stability properties, making it an attractive starting material for a wide range of chemical transformations.

Recent studies have highlighted the importance of brominated heterocycles in the design and synthesis of bioactive molecules. For instance, a 2022 publication in the Journal of Medicinal Chemistry reported the use of Ethyl 3-bromo-6-methoxypicolinate as a key intermediate in the synthesis of novel antiviral agents. The bromo substituent facilitates various cross-coupling reactions, enabling the introduction of diverse functional groups that can enhance the biological activity and pharmacological properties of the final products.

In addition to its role in medicinal chemistry, Ethyl 3-bromo-6-methoxypicolinate has also been explored for its potential in agrochemical applications. A study published in the Pest Management Science journal in 2021 demonstrated that derivatives of this compound exhibit potent herbicidal activity against several weed species. The methoxy group on the picolinate scaffold contributes to the compound's lipophilicity, enhancing its ability to penetrate plant cell membranes and exert its herbicidal effects.

The synthetic accessibility of Ethyl 3-bromo-6-methoxypicolinate is another factor contributing to its widespread use. A typical synthetic route involves the bromination of 6-methoxypicolinic acid followed by esterification with ethanol. This straightforward synthesis allows for large-scale production, making it a cost-effective choice for both academic and industrial applications.

From a pharmacological perspective, compounds derived from Ethyl 3-bromo-6-methoxypicolinate have shown promise in various therapeutic areas. For example, a 2023 study in the Bioorganic & Medicinal Chemistry Letters investigated the anti-inflammatory properties of a series of picolinic acid derivatives, including those synthesized from this compound. The results indicated that these derivatives effectively inhibited pro-inflammatory cytokines, suggesting their potential as novel anti-inflammatory agents.

The environmental impact of chemicals used in agriculture and pharmaceuticals is an important consideration. Research has shown that proper handling and disposal methods can minimize any potential environmental risks associated with compounds like Ethyl 3-bromo-6-methoxypicolinate. Guidelines provided by regulatory bodies such as the Environmental Protection Agency (EPA) ensure that these compounds are used safely and responsibly.

In conclusion, Ethyl 3-bromo-6-methoxypicolinate (CAS No. 1214377-88-4) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and agrochemical research. Its unique chemical structure and synthetic accessibility make it an essential tool for scientists working on the development of new bioactive molecules. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact in various scientific fields.